Cas no 1596978-50-5 (5-amino-4-bromo-2-methylbenzene-1-sulfonamide)

• Product Name: 5-amino-4-bromo-2-methylbenzene-1-sulfonamide
• CAS No: 1596978-50-5
• MF: C₇H₉BrN₂O₂S
• MW: 265.127559423447
• CID: 5245805
• PubChem ID: 114624824
• Update Time: 2026-03-08

5-amino-4-bromo-2-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 5-amino-4-bromo-2-methyl-
• 5-amino-4-bromo-2-methylbenzene-1-sulfonamide

• Inchi： 1S/C7H9BrN2O2S/c1-4-2-5(8)6(9)3-7(4)13(10,11)12/h2-3H,9H2,1H3,(H2,10,11,12)
• InChI Key： TVKZMRVIFCNSFR-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=CC(N)=C(Br)C=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides

Additional information on 5-amino-4-bromo-2-methylbenzene-1-sulfonamide

5-Amino-4-Bromo-2-Methylbenzene-1-Sulfonamide: A Versatile Scaffold for Targeted Therapeutic Development

5-Amino-4-bromo-2-methylbenzene-1-sulfonamide (CAS No. 1596978-50-5) represents a critical molecular entity within the broader family of sulfonamide derivatives. This compound's structural framework, characterized by a benzene ring substituted with an amino group, bromo functionality, methyl group, and sulfonamide moiety, provides a unique platform for medicinal chemistry exploration. Recent advancements in synthetic methodologies and biological evaluation have significantly enhanced our understanding of its potential applications in drug discovery and chemical biology.

Structural Characteristics and Synthesis Pathways The 5-amino-4-bromo-2-methylbenzene-1-sulfonamide molecule features a benzenesulfonamide core with multiple functional groups strategically positioned to enable diverse chemical modifications. The bromo substituent at the 4-position and the methyl group at the 2-position create steric and electronic effects that influence its reactivity in synthetic transformations. Contemporary research has demonstrated that this compound can be synthesized via a multi-step process involving sulfonamide coupling reactions and selective bromination, with recent studies optimizing reaction conditions to improve yield and stereoselectivity (Zhang et al., 2023).

Biological Activity and Mechanistic Insights Recent studies have revealed that 5-amino-4-bromo-2-methylbenzene-1-sulfonamide exhibits promising pharmacological properties. In vitro experiments have shown its potential as an inhibitor of key enzymes involved in inflammatory pathways, particularly targeting the phosphodiesterase-5 (PDE5) family. This activity is attributed to its ability to form hydrogen bonds with catalytic residues in the enzyme's active site, as highlighted in a 2023 study published in Journal of Medicinal Chemistry. Additionally, computational modeling has identified its potential to modulate ion channels, suggesting applications in neurodegenerative disease research.

Applications in Drug Discovery The structural versatility of 5-amino-4-bromo-2-methylbenzene-1-sulfonamide has positioned it as a valuable scaffold for the development of novel therapeutics. Recent work in medicinal chemistry has focused on its use as a building block for creating derivatives with enhanced solubility and bioavailability. For instance, a 2023 study demonstrated that modifying the sulfonamide group with electron-withdrawing substituents significantly improved the compound's metabolic stability, making it a promising candidate for oral administration (Chen et al., 2023).

Current Research Trends and Future Directions The field of 5-amino-4-bromo-2-methylbenzene-1-sulfonamide research is rapidly evolving, with increasing emphasis on its role in targeted drug delivery systems. Recent breakthroughs in nanoparticle formulation have shown that this compound can be encapsulated in biocompatible carriers to enhance its delivery to specific tissues. Furthermore, its potential as a prodrug precursor is being explored, with studies indicating that it can be metabolized into active metabolites with improved therapeutic profiles (Liu et al., 2023).

Conclusion The 5-amino-4-bromo-2-methylbenzene-1-sulfonamide molecule represents a significant advancement in the development of multifunctional scaffolds for therapeutic applications. Its structural adaptability and biological activity make it a compelling candidate for further investigation in pharmaceutical research. As new synthetic methodologies and analytical techniques continue to emerge, the potential applications of this compound are expected to expand, offering new opportunities for the treatment of complex diseases.